Cas no 2090478-52-5 (3-Quinolinamine, 8-methoxy-6-methyl-)

• Product Name: 3-Quinolinamine, 8-methoxy-6-methyl-
• CAS No: 2090478-52-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5266965
• Update Time: 2025-07-23

3-Quinolinamine, 8-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinamine, 8-methoxy-6-methyl-

• Inchi： 1S/C11H12N2O/c1-7-3-8-5-9(12)6-13-11(8)10(4-7)14-2/h3-6H,12H2,1-2H3
• InChI Key： UFJQKTMHQNLAOC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2OC)C=C(N)C=1

Additional information on 3-Quinolinamine, 8-methoxy-6-methyl-

Introduction to 3-Quinolinamine, 8-methoxy-6-methyl- (CAS No. 2090478-52-5)

3-Quinolinamine, 8-methoxy-6-methyl- (CAS No. 2090478-52-5) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the quinoline derivatives family, which is well-known for its broad spectrum of pharmacological applications, including antimicrobial, antimalarial, and anticancer effects. The presence of both methoxy and methyl substituents in the quinoline core enhances its chemical diversity and functional potential, making it a valuable scaffold for drug discovery and development.

The chemical structure of 3-Quinolinamine, 8-methoxy-6-methyl- features a fused benzene and pyridine ring system, with specific functional groups positioned to modulate its interactions with biological targets. The methoxy group at the 8-position and the methyl group at the 6-position contribute to the compound's solubility, lipophilicity, and reactivity, which are critical factors in determining its pharmacokinetic and pharmacodynamic profiles. These structural features make it an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in quinoline derivatives as potential candidates for treating various diseases, particularly cancer. The quinoline scaffold has been extensively studied for its ability to inhibit enzymes and receptors involved in tumor growth and progression. For instance, derivatives of quinoline have shown promise in targeting kinases and other signaling pathways that are dysregulated in cancer cells. The compound 3-Quinolinamine, 8-methoxy-6-methyl- is being explored as a potential inhibitor of specific enzymes that play a role in cancer metabolism and proliferation.

One of the most compelling aspects of 3-Quinolinamine, 8-methoxy-6-methyl- is its potential to act as a multitargeted drug candidate. By modulating multiple biological pathways simultaneously, this compound may offer a more comprehensive therapeutic approach compared to single-target agents. Current research suggests that it could exhibit inhibitory effects on both oncogenic kinases and transcription factors, thereby disrupting key processes that drive tumor growth. This multitargeting capability is particularly promising for addressing the complex nature of cancer.

The synthesis of 3-Quinolinamine, 8-methoxy-6-methyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications to optimize its biological activity.

From a medicinal chemistry perspective, the structural diversity of 3-Quinolinamine, 8-methoxy-6-methyl- provides a rich foundation for designing analogs with enhanced potency and selectivity. By systematically varying substituents such as hydroxyl groups or additional aromatic rings, researchers can fine-tune the pharmacological properties of this compound. Such modifications are crucial for developing drug candidates that exhibit minimal side effects while maintaining high efficacy.

In clinical settings, 3-Quinolinamine, 8-methoxy-6-methyl- is being evaluated in preclinical studies to assess its safety profile and therapeutic efficacy. Preliminary results indicate that it demonstrates promising activity against certain types of cancer cells without significant toxicity to healthy tissues. These findings are encouraging and warrant further investigation into its potential as a clinical candidate. Additionally, studies are underway to explore its interactions with various biological targets at the molecular level.

The role of computational chemistry in understanding the behavior of 3-Quinolinamine, 8-methoxy-6-methyl- cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets such as proteins and enzymes. By simulating these interactions computationally, researchers can gain insights into its mechanism of action and identify potential binding sites within biological systems. This approach accelerates the drug discovery process by allowing for rapid screening of numerous compounds.

The future prospects for 3-Quinolinamine, 8-methoxy-6-methyl- are bright given its unique structural features and promising biological activities. Ongoing research aims to elucidate its full therapeutic potential across different disease models. As our understanding of molecular biology continues to advance, compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases such as cancer.

In conclusion,3-Quinolinamine, 8\-methoxy\-6\-methyl\- (CAS No.\ 2090478\-52\-5) represents a significant advancement in pharmaceutical chemistry with its multifaceted applications in drug discovery and development.\ This\ heterocyclic\ derivative\ offers\ a\ versatile\ scaffold\ that\ holds\ great\ promise\ for\ addressing\ various\ therapeutic\ challenges,\ particularly\ those\ associated\ with\ cancer.\ As\ research\ progresses,\ we can anticipate further insights into its mechanisms of action,\ leading\ to novel therapeutic strategies that could benefit patients worldwide.